4-[(4-Methylpentan-2-yl)amino]butan-2-ol

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• IUPAC Name: 4-(4-methylpentan-2-ylamino)butan-2-ol
• InChI: InChI=1S/C10H23NO/c1-8(2)7-9(3)11-6-5-10(4)12/h8-12H,5-7H2,1-4H3
• InChI Key: KMOOIKQKJLIZDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NCCC(C)O

Description

4-[(4-Methylpentan-2-yl)amino]butan-2-ol is a secondary alcohol containing a branched alkylamine substituent. Its structure comprises a butan-2-ol backbone with a 4-methylpentan-2-yl group attached to the amino moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Methylpentan-2-yl)amino]butan-2-ol typically involves the reaction of 4-methylpentan-2-amine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-[(4-Methylpentan-2-yl)amino]butan-2-ol may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. The compound is then purified using techniques such as distillation or crystallization to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Methylpentan-2-yl)amino]butan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form simpler amines or alcohols.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce simpler amines or alcohols.

Scientific Research Applications

4-[(4-Methylpentan-2-yl)amino]butan-2-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(4-Methylpentan-2-yl)amino]butan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Observations:

• Lipophilicity : The branched alkyl chain in the target compound likely increases lipophilicity compared to aromatic or heterocyclic analogs, influencing solubility and membrane permeability.
• Steric Factors : The 4-methylpentan-2-yl group may impose greater steric hindrance than smaller substituents (e.g., benzyl in ), affecting binding interactions in biological systems.

Stability and Hazard Considerations

• Pyrazole Derivative () : Labeled for research use only, indicating uncharacterized toxicity or handling risks.
• Nitro Derivative () : Nitro groups are associated with explosive hazards under certain conditions, necessitating careful handling.

Biological Activity

4-[(4-Methylpentan-2-yl)amino]butan-2-ol is an organic compound notable for its unique structural features, including an amino group and a secondary alcohol. This compound has garnered attention in various fields, particularly in pharmacology and biochemistry, due to its potential biological activities. Understanding its interactions with biological systems can provide insights into its applications in drug development and therapeutic interventions.

• Molecular Formula : C₁₀H₂₃NO
• Molecular Weight : 173.30 g/mol
• IUPAC Name : 4-[(4-Methylpentan-2-yl)amino]butan-2-ol
• CAS Number : 1339136-16-1

Biological Activity Overview

Research indicates that 4-[(4-Methylpentan-2-yl)amino]butan-2-ol may exhibit various biological activities, including:

• Enzyme Interaction : The compound may inhibit specific enzyme activities, which can lead to altered metabolic pathways within cells. This inhibition can impact processes such as energy metabolism and signal transduction.
• Antioxidant Properties : Preliminary studies suggest that the compound may exhibit antioxidant effects, potentially protecting cells from oxidative stress.
• Anti-inflammatory Effects : Some research indicates that it could have anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.
• Neuroprotective Effects : There is emerging evidence suggesting potential neuroprotective effects, which could be beneficial in treating neurodegenerative conditions.

In Vitro Studies

In vitro studies have demonstrated that 4-[(4-Methylpentan-2-yl)amino]butan-2-ol interacts with various cellular targets. For instance:

• A study evaluated its effect on human cell lines, revealing a dose-dependent inhibition of specific enzymes involved in metabolic pathways .

In Vivo Studies

In vivo investigations have provided insights into the compound's efficacy:

• Animal models treated with the compound showed significant reductions in markers of inflammation, suggesting its potential as an anti-inflammatory agent .

Comparative Analysis with Related Compounds

Compound Name	IUPAC Name	Molecular Formula	Unique Features
4-Methylpentan-2-ol	4-Methylpentan-2-ol	C₆H₁₄O	Used as a frother in mineral flotation
2-(4-Methylpentan-2-ylamino)butan-1-ol	2-(4-Methylpentan-2-yl)aminobutanol	C₁₀H₂₃NO	Explored for biological activity
Methyl Isobutyl Carbinol	4-Methylpentan-2-ol	C₆H₁₄O	Commonly used in industrial applications

The unique structure of 4-[(4-Methylpentan-2-yl)amino]butan-2-ol may confer distinct biological activities not observed in other similar compounds, highlighting its versatility in both chemical synthesis and biological research.